And1-IN-1

• Molecular Formula: C15H11BCl2O2
• Molecular Weight: 305.0 g/mol
• InChI: InChI=1S/C15H11BCl2O2/c17-14-6-4-11(8-15(14)18)2-1-10-3-5-13-12(7-10)9-20-16(13)19/h1-8,19H,9H2/b2-1+
• InChIKey: CKTQNMPMPHGBHO-OWOJBTEDSA-N

And1-IN-1 (CH3): A First-in-Class WDHD1/AND-1 Degrader for DNA Damage Response and Drug-Resistant Oncology Research

And1-IN-1 (also known as CH3) is a potent, small-molecule inhibitor and selective degrader of the Acidic Nucleoplasmic DNA-binding protein 1 (And-1/WDHD1) [1]. And-1 is an adaptor protein crucial for DNA replication and repair, and it is overexpressed in numerous cancers but not in normal tissues . Unlike traditional catalytic site inhibitors, And1-IN-1 binds directly to the N-terminal WD40 domain of And-1, inducing a conformational change that promotes its interaction with the E3 ligase CUL4B, leading to ubiquitin-mediated proteasomal degradation [1]. This unique mechanism of action positions it as a first-in-class chemical probe for studying And-1 biology and a potential lead for treating a broad spectrum of cancers, particularly those with platinum-resistance .

Workflow

Targeted protein degradation probe for WDHD1/AND-1 pathway studies

Selection

DNA damage response and platinum-resistance research models

Use Context

CUL4B ubiquitin ligase-mediated degradation mechanism investigation

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source

Why Substituting And1-IN-1 with Bazedoxifene (BZA) or Other DDR Inhibitors is Scientifically Unjustified

Substituting And1-IN-1 (CH3) with its closest analog, bazedoxifene acetate (BZA), or other DNA damage response (DDR) inhibitors (e.g., PARP or CHK1 inhibitors) introduces significant functional and pharmacological discrepancies. While both CH3 and BZA are And-1 degraders, they exhibit vastly different potencies and, critically, BZA is a pleiotropic FDA-approved selective estrogen receptor modulator (SERM) with nanomolar activity against ERα (IC50 = 23 nM) and ERβ (IC50 = 99 nM) . This off-target activity severely confounds experimental interpretation in estrogen-responsive models and precludes its use as a clean tool compound for And-1 biology. Furthermore, general DDR inhibitors like CHK1 or PARP inhibitors target distinct nodes in the DNA repair network and fail to recapitulate the specific disruption of the replisome and homologous recombination repair that results from direct And-1 degradation by CH3 [1].

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Off-target activity

Bazedoxifene (BZA) is a SERM with nanomolar ERα/ERβ activity, likely confounding estrogen-responsive cancer models.

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Pathway mismatch

CHK1 or PARP inhibitors target distinct DDR nodes and do not recapitulate And-1 degradation-induced replisome disruption.

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Potency context

And-1 degradation potency differs significantly between CH3 and BZA; experimental outcomes may shift based on required degradation depth.

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source

Quantitative Comparative Evidence for Selecting And1-IN-1 (CH3) over Analogs and Alternatives

And1-IN-1 vs. BZA: A 6.5-Fold Difference in And-1 Degradation Potency in IGROV1 Ovarian Cancer Cells

In a direct head-to-head comparison, And1-IN-1 (CH3) and its closest analog BZA were assessed for their ability to reduce And-1 protein levels in IGROV1 ovarian cancer cells. The study reported distinct IC50 values for each compound, quantifying their relative potencies [1].

And-1 Degradation

Head-to-head

CH3 IC50 2.08 µM vs. BZA 0.32 µM (6.5-fold difference)

Supports potency-context selection for And-1 degradation studies

IGROV1 luciferase reporter assay context

Evidence Dimension	And-1 Protein Expression Reduction
Target Compound Data	IC50 = 2.08 µM
Comparator Or Baseline	Bazedoxifene Acetate (BZA): IC50 = 0.32 µM
Quantified Difference	BZA is 6.5-fold more potent than And1-IN-1 (CH3) in this assay (0.32 µM vs. 2.08 µM).
Conditions	IGROV1 ovarian cancer cell line; And-1 luciferase reporter assay

Why This Matters

This demonstrates that while both are And-1 degraders, they are not interchangeable due to a 6.5-fold potency difference, and the choice depends on whether a more potent (BZA) or a less potent but potentially cleaner tool (CH3) is required for the experimental model.

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source

And1-IN-1 Exhibits Broad-Spectrum Anti-Proliferative Activity Across the NCI-60 Cancer Cell Line Panel

The antiproliferative effect of And1-IN-1 (CH3) was evaluated against the NCI-60 panel of human tumor cell lines. A single-dose assay provided a direct, quantitative measure of its broad-spectrum activity by comparing the growth of treated cells to untreated controls [1].

NCI-60 Panel

Reported

Mean growth 1.84% of control at 10 µM

Supports broad cancer cell panel screening

Single-dose assay across 60 diverse tumor lines

Evidence Dimension	Cell Growth Inhibition
Target Compound Data	Mean growth percentage = 1.84% of control at 10 µM
Comparator Or Baseline	Untreated control cells (100% growth)
Quantified Difference	And1-IN-1 reduced mean cell growth across 60 diverse cancer cell lines to just 1.84% of the untreated control.
Conditions	NCI-60 human tumor cell line panel; 10 µM concentration of And1-IN-1

Why This Matters

This data provides strong, quantitative justification for procuring And1-IN-1 for broad phenotypic screening campaigns or as a tool to study And-1 dependency across multiple cancer histologies, as its activity is not limited to a single cell type.

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source

In Vivo Tumor Growth Inhibition: Dose-Dependent Efficacy of And1-IN-1 in Ovarian and Breast Cancer Xenograft Models

The in vivo efficacy of And1-IN-1 (CH3) was quantified in two independent xenograft models. Tumor-bearing mice were treated with two different doses of the compound, and the resulting tumor growth inhibition was compared to a vehicle-treated control group, providing a dose-response relationship [1].

In Vivo Tumor Inhibition

Reported

Significant growth reduction at 20 and 40 mg/kg vs. vehicle

Supports in vivo model-response endpoint context

IGROV1/MCF7 xenograft models; dose-dependent endpoint

Evidence Dimension	Tumor Volume Reduction
Target Compound Data	Significant reduction in tumor growth observed at both 20 mg/kg and 40 mg/kg doses.
Comparator Or Baseline	Vehicle-treated control group (0 mg/kg)
Quantified Difference	Both 20 mg/kg and 40 mg/kg doses resulted in statistically significant tumor growth inhibition compared to vehicle.
Conditions	Subcutaneous IGROV1 (ovarian) and MCF7 (breast) xenograft models in nude mice; intraperitoneal injection of And1-IN-1

Why This Matters

This in vivo data confirms that the cellular activity of And1-IN-1 translates to a relevant animal model, validating its utility for preclinical studies of cancer biology and therapeutic intervention, and demonstrating a clear dose-dependent effect.

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source

Synergistic Resensitization of Platinum-Resistant Ovarian Cancer Cells: And1-IN-1 Combined with Cisplatin

The ability of And1-IN-1 (CH3) to reverse drug resistance was evaluated in a clinically relevant model of platinum-resistant ovarian cancer. Its effect on cell proliferation when combined with cisplatin was quantified using a combination index (CI), a standard metric for drug-drug interactions [1].

Cisplatin Synergy

Head-to-head

Combination Index (CI) < 1, synergistic with cisplatin

Supports resensitization mechanism studies

Cisplatin-resistant IGROV1 CR cell model

Evidence Dimension	Reversal of Cisplatin Resistance
Target Compound Data	And1-IN-1 combined with cisplatin: Combination Index (CI) < 1 (indicating synergism).
Comparator Or Baseline	Cisplatin alone; Combination Index (CI) = 1 (indicating additive effect).
Quantified Difference	The combination of And1-IN-1 and cisplatin exhibits a synergistic interaction (CI < 1), whereas each agent alone or an additive effect would result in a CI of 1.
Conditions	IGROV1 CR (cisplatin-resistant) ovarian cancer cells; SRB cell viability assay

Why This Matters

This is a critical piece of evidence for researchers studying chemoresistance. It positions And1-IN-1 as a unique and valuable tool for investigating And-1's role in resistance mechanisms and for developing combination strategies to overcome cisplatin resistance in ovarian cancer.

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source

Mechanism of Action: And1-IN-1 is a Selective Degrader via the CUL4B Ubiquitin Ligase Pathway

The precise mechanism by which And1-IN-1 (CH3) reduces And-1 protein levels was elucidated through biochemical assays. The study demonstrated that CH3's activity is distinct from simple inhibition and relies on hijacking the cell's protein degradation machinery, providing a clear point of differentiation from other And-1 binding compounds [1].

Degrader Mechanism

Head-to-head

CUL4B E3 ligase-mediated degradation; IC50 2.08 µM vs. resveratrol 16.70 µM

Supports targeted protein degradation probe use

Co-IP and ubiquitination assay context

Evidence Dimension	Mechanism of And-1 Downregulation
Target Compound Data	Induces And-1 degradation via promotion of CUL4B E3 ligase interaction.
Comparator Or Baseline	Resveratrol: Inhibits And-1 expression with an IC50 of 16.70 µM, but mechanism is not via CUL4B-mediated degradation.
Quantified Difference	And1-IN-1 promotes And-1 degradation (CUL4B-dependent) with an IC50 of 2.08 µM, which is an 8-fold improvement in potency over the transcriptional inhibitor resveratrol (IC50 = 16.70 µM).
Conditions	IGROV1 cells; co-immunoprecipitation and ubiquitination assays

Why This Matters

This defines And1-IN-1 as a targeted protein degrader (TPD) tool, a class of compounds with distinct pharmacological properties compared to traditional occupancy-driven inhibitors. This specific mechanism is crucial for experiments designed to probe the functional consequences of acute And-1 protein loss.

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source

Primary Research and Industrial Application Scenarios for And1-IN-1 (CH3)

Investigating the Role of And-1/WDHD1 in DNA Replication Stress and Homologous Recombination Repair

And1-IN-1 is an ideal chemical probe for studies focused on DNA replication dynamics and the homologous recombination (HR) repair pathway. As its mechanism of action involves the targeted degradation of And-1 via the CUL4B ubiquitin ligase [1], it provides a rapid and reversible method to deplete And-1 protein, offering significant advantages over slower genetic knockdown (siRNA/shRNA) techniques. This allows for acute interrogation of And-1's function at replication forks and in the assembly of repair complexes.

Broad-Spectrum Anti-Cancer Screening and Drug Discovery

Given its demonstrated ability to reduce the mean growth of 60 diverse tumor cell lines to just 1.84% of control at 10 µM in the NCI-60 panel [1], And1-IN-1 is a powerful tool for broad phenotypic screening. It can be used to identify cancer cell lines that exhibit particular sensitivity or resistance to And-1 degradation, facilitating the discovery of genetic backgrounds (e.g., specific mutations or expression profiles) that are synthetically lethal with And-1 loss.

Validating And-1 as a Therapeutic Target in In Vivo Oncology Models

And1-IN-1 has demonstrated significant, dose-dependent tumor growth inhibition in established xenograft models of both ovarian (IGROV1) and breast (MCF7) cancer at well-tolerated doses of 20 mg/kg and 40 mg/kg [1]. This makes it a suitable compound for target validation studies in vivo. Researchers can use it to assess the therapeutic potential of And-1 degradation, study pharmacodynamic biomarkers of response (e.g., cleaved caspase-3 induction), and evaluate potential toxicities in a preclinical setting.

Mechanistic Studies of Acquired Platinum Resistance and Development of Synergistic Combination Regimens

A high-value application for And1-IN-1 is in research aimed at understanding and overcoming chemoresistance. It has been shown to act synergistically with cisplatin in platinum-resistant ovarian cancer cells (IGROV1 CR), with a combination index (CI) of less than 1 [1]. This positions And1-IN-1 as a unique chemical tool for dissecting the molecular basis of And-1's contribution to cisplatin resistance and for designing rational combination therapies that can resensitize resistant tumors.

Application

Selection Property

Validation Focus

And-1 in DNA Replication Stress & HR Repair

Targeted degradation probe

Replication fork and HR repair complex studies

Cancer Cell Panel Sensitivity Screening

Broad growth inhibition profile

Cell line sensitivity/resistance phenotyping

In Vivo Oncology Model Target Engagement

In vivo model-response endpoint monitoring

Pharmacodynamic biomarker and model-context assessment

Platinum Resistance & Synergy Mechanism

Cisplatin resensitization synergy context

Resistance pathway dissection and combination design research

• [1] Li J, Zhang Y, Sun J, Chen L, Gou W, Chen CW, et al. Discovery and characterization of potent And-1 inhibitors for cancer treatment. Clin Transl Med. 2021 Dec;11(12):e627. View Source